4'-Isopropylacetophenone

• IUPAC Name: 1-(4-propan-2-ylphenyl)ethanone
• InChI: InChI=1S/C11H14O/c1-8(2)10-4-6-11(7-5-10)9(3)12/h4-8H,1-3H3
• InChI Key: PDLCCNYKIIUWHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)C
• Molecular Formula: C11H14O
• DSSTOX Substance ID: DTXSID0052330
• Molecular Weight: 162.23 g/mol
• Physical Description: colourless liquid with a powerful spicy, woody, herbaceous odour
• Boiling Point: 252.00 to 254.00 °C. @ 760.00 mm Hg
• Solubility: insoluble in water; soluble in organic solvents, oils, miscible at room temperature (in ethanol)
• Density: 0.967-0.975
• CAS No.: 645-13-6

Description

4’-Isopropylacetophenone, also known as p-isopropylacetophenone, is an organic compound with the molecular formula C₁₁H₁₄O and a molecular weight of 162.23 g/mol . It is a colorless to pale yellow liquid with a spicy, woody, and herbaceous odor reminiscent of orris and basil . This compound is used primarily as a perfuming agent and flavoring agent .

Scientific Research Applications

4’-Isopropylacetophenone has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of indenes using heterogeneous catalysts.

Biology: Its derivatives are studied for their potential biological activities and interactions with various biological targets.

Industry: It is widely used in the fragrance and flavor industry due to its pleasant odor and flavor profile.

Safety and Hazards

4’-Isopropylacetophenone is classified as highly hazardous to water. It should be stored below +30°C. The Material Safety Data Sheet (MSDS) for 4’-Isopropylacetophenone can be downloaded for more detailed safety and hazard information.

Mechanism of Action

Target of Action

It’s known that this compound is used as a perfuming agent and a flavoring agent , suggesting that it may interact with olfactory receptors and taste receptors.

Pharmacokinetics

It’s known that the compound is soluble in alcohol and insoluble in water , which could influence its bioavailability and distribution in the body.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4’-Isopropylacetophenone . For instance, its solubility characteristics suggest that it may be more effective in alcohol-based solutions. Its stability may also be affected by storage conditions, as it’s recommended to be stored below +30°C .

Biochemical Analysis

Biochemical Properties

4’-Isopropylacetophenone plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. It is known to interact with cytochrome P450 enzymes, which are involved in the metabolism of various substances. These interactions often result in the hydroxylation of the compound, leading to the formation of more polar metabolites that can be easily excreted from the body . Additionally, 4’-Isopropylacetophenone can act as a substrate for certain oxidoreductases, facilitating redox reactions within cells.

Cellular Effects

The effects of 4’-Isopropylacetophenone on cellular processes are diverse. It has been observed to influence cell signaling pathways, particularly those involving the mitogen-activated protein kinase (MAPK) pathway. This compound can modulate gene expression by acting on transcription factors, leading to changes in cellular metabolism and function . In some cell types, 4’-Isopropylacetophenone has been shown to induce apoptosis, highlighting its potential as a therapeutic agent in cancer treatment.

Molecular Mechanism

At the molecular level, 4’-Isopropylacetophenone exerts its effects through various mechanisms. It can bind to specific receptors on the cell surface, triggering a cascade of intracellular events that lead to changes in gene expression and enzyme activity. This compound is also known to inhibit certain enzymes, such as acetylcholinesterase, by binding to their active sites and preventing substrate access . These interactions can result in altered cellular functions and metabolic processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 4’-Isopropylacetophenone have been studied over different time periods. The compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light and air. Long-term studies have shown that prolonged exposure to 4’-Isopropylacetophenone can lead to cumulative effects on cellular function, including changes in cell viability and proliferation . These findings underscore the importance of controlling experimental conditions to ensure reproducibility.

Dosage Effects in Animal Models

The effects of 4’-Isopropylacetophenone vary with different dosages in animal models. At low doses, the compound has been found to have minimal toxic effects, while higher doses can lead to adverse outcomes such as liver and kidney damage . Threshold effects have been observed, where a certain dosage level must be reached before significant biological effects are seen. These studies highlight the need for careful dosage optimization in therapeutic applications.

Metabolic Pathways

4’-Isopropylacetophenone is involved in several metabolic pathways, primarily those related to its biotransformation and excretion. The compound is metabolized by cytochrome P450 enzymes, resulting in the formation of hydroxylated metabolites that are more water-soluble and can be excreted via the kidneys . This metabolic process is crucial for the detoxification and elimination of 4’-Isopropylacetophenone from the body.

Transport and Distribution

Within cells and tissues, 4’-Isopropylacetophenone is transported and distributed through passive diffusion and active transport mechanisms. It can interact with various transporters and binding proteins that facilitate its movement across cell membranes . The compound tends to accumulate in lipid-rich tissues due to its hydrophobic nature, which can influence its overall distribution and bioavailability.

Subcellular Localization

The subcellular localization of 4’-Isopropylacetophenone is influenced by its chemical properties and interactions with cellular components. It is often found in the endoplasmic reticulum and mitochondria, where it can affect the function of these organelles . Post-translational modifications, such as phosphorylation, can also play a role in directing the compound to specific subcellular compartments, thereby modulating its activity and function.

Preparation Methods

4’-Isopropylacetophenone can be synthesized through several methods:

Friedel-Crafts Acylation: One common method involves the condensation of cymene with acetyl chloride in the presence of aluminum chloride (AlCl₃).

Industrial Production: Industrially, it can be produced by condensing cymene with acetyl chloride in the presence of AlCl₃. The reaction conditions typically involve maintaining the reaction mixture at a specific temperature and pressure to ensure optimal yield and purity.

Chemical Reactions Analysis

4’-Isopropylacetophenone undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: It can undergo electrophilic aromatic substitution reactions, where the isopropyl group or the acetophenone moiety can be substituted with other functional groups.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate (KMnO₄) for oxidation, reducing agents like lithium aluminum hydride (LiAlH₄) for reduction, and various electrophiles for substitution reactions.

Major Products: The major products formed depend on the type of reaction.

Comparison with Similar Compounds

4’-Isopropylacetophenone can be compared with other similar compounds:

4’-Methylacetophenone: Similar in structure but with a methyl group instead of an isopropyl group.

4’-Ethylacetophenone: Contains an ethyl group instead of an isopropyl group.

4’-tert-Butylacetophenone: Features a tert-butyl group instead of an isopropyl group.

Uniqueness: The isopropyl group in 4’-Isopropylacetophenone provides a distinct odor and flavor profile, making it unique compared to its methyl, ethyl, and tert-butyl counterparts.

Synthesis routes and methods

Procedure details

A solution of isopropylbenzene (50 g) in carbon disulfide (250 mL) is treated with aluminum chloride (170 g), and the resulting mixture is cooled to 0° C. Acetyl chloride (33 g) is added at the rate of 1 mL/min, and the resulting mixture is stirred overnight. The mixture is poured into aq. HCl (2N, 400 mL), and the layers are separated. The aqueous phase is extracted with ethyl acetate, and the organic phases are combined, washed with brine, dried over Na2SO4, filtered and concentrated to afford the product, 4-isopropylacetophenone, as an oil (66 g).